Cas no 41295-61-8 (6-tert-butyl-4-(chloromethyl)chromen-2-one)

• Product Name: 6-tert-butyl-4-(chloromethyl)chromen-2-one
• CAS No: 41295-61-8
• MF: C₁₄H₁₅ClO₂
• MW: 250.720703363419
• CID: 1515812
• PubChem ID: 941230
• Update Time: 2025-08-05

6-tert-butyl-4-(chloromethyl)chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 6-tert-butyl-4-(chloromethyl)chromen-2-one
• SBB036381
• ZINC00537545
• AC1LIZO1
• 6-(tert-butyl)-4-(chloromethyl)chromen-2-one
• 4-chloromethyl-6-t-butyl-2H-1-benzopyran-2-one
• STK923044
• 6-tert-butyl-4-(chloromethyl)-2H-chromen-2-one
• CTK6H6462
• F3055-0230
• SBB036381; ZINC00537545; AC1LIZO1; 6-(tert-butyl)-4-(chloromethyl)chromen-2-one; 4-chloromethyl-6-t-butyl-2H-1-benzopyran-2-one; STK923044; 6-tert-butyl-4-(chloromethyl)-2H-chromen-2-one; CTK6H6462; F3055-0230;
• 41295-61-8
• BDBM50139134
• 4-(Chloromethyl)-6-(1,1-dimethylethyl)-2H-1-benzopyran-2-one
• CHEMBL3758686
• DTXSID201187087
• AKOS000267860
• 6-(tert-butyl)-4-(chloromethyl)-2H-chromen-2-one

• Inchi： 1S/C14H15ClO2/c1-14(2,3)10-4-5-12-11(7-10)9(8-15)6-13(16)17-12/h4-7H,8H2,1-3H3
• InChI Key： LDRHULNLHRCWAE-UHFFFAOYSA-N
• SMILES： ClCC1=CC(=O)OC2C=CC(=CC=21)C(C)(C)C

Computed Properties

• Exact Mass: 250.0760574g/mol
• Monoisotopic Mass: 250.0760574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 6-tert-butyl-4-(chloromethyl)chromen-2-one

6-Tert-butyl-4-(chloromethyl)chromen-2-one (CAS No 41295-61-8): A Comprehensive Overview

6-Tert-butyl-4-(chloromethyl)chromen-2-one, identified by the CAS registry number 41295-61-8, is a significant compound in the field of organic chemistry. This compound belongs to the chromene family, which is a class of aromatic compounds with a benzene ring fused to a gamma-pyrone ring. The presence of the tert-butyl group at the 6-position and the chloromethyl group at the 4-position imparts unique chemical properties, making it a subject of interest in various research domains.

The molecular structure of 6-Tert-butyl-4-(chloromethyl)chromen-2-one is characterized by its chromenone skeleton, which is known for its stability and reactivity. The tert-butyl group provides steric bulk, while the chloromethyl group introduces electrophilic character, making it suitable for various organic transformations. Recent studies have highlighted its potential in drug discovery, particularly in the development of anti-inflammatory and anticancer agents.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 6-Tert-butyl-4-(chloromethyl)chromen-2-one. Researchers have employed both traditional and modern techniques, including microwave-assisted synthesis and catalytic processes, to optimize its production. These methods not only enhance yield but also reduce reaction time, making it more feasible for large-scale applications.

In terms of applications, 6-Tert-butyl-4-(chloromethyl)chromen-2-one has shown promise in the field of materials science. Its ability to undergo various chemical modifications makes it a versatile building block for constructing advanced materials. For instance, it has been used as a precursor for synthesizing functional polymers and nanoparticles, which find applications in drug delivery systems and sensors.

The pharmacological properties of 6-Tert-butyl-4-(chloromethyl)chromen-2-one have been extensively studied. Preclinical studies indicate that it exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways. Additionally, its anticancer potential has been explored through in vitro assays, where it demonstrated selective cytotoxicity against cancer cells without significantly affecting normal cells.

Recent research has also focused on the environmental impact of 6-Tert-butyl-4-(chloromethyl)chromen-2-one. Studies on its biodegradation pathways have provided insights into its eco-friendly disposal methods. This information is crucial for industries aiming to adopt sustainable practices while utilizing this compound.

In conclusion, 6-Tert-butyl-4-(chloromethyl)chromen-2-one (CAS No 41295-61)-8 stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic and industrial settings. As research continues to uncover its full potential, this compound is expected to play an increasingly significant role in driving innovation across multiple fields.